Cas no 58707-03-2 (Benzoic acid, 2,4-dibromo-6-methyl-)

• Product Name: Benzoic acid, 2,4-dibromo-6-methyl-
• CAS No: 58707-03-2
• MF: C₈H₆Br₂O₂
• MW: 293.940041065216
• CID: 341166
• PubChem ID: 56604695
• Update Time: 2025-06-10

Benzoic acid, 2,4-dibromo-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,4-dibromo-6-methyl-
• 2,4-DIBROMO-6-METHYLBENZOIC ACID
• DTXSID10717834
• AC8815
• CS-0192462
• SY264670
• 58707-03-2
• MFCD18974695
• 2,4-Dibromo-6-methylbenzoicacid
• DB-313094

• MDL： MFCD18974695
• Inchi： 1S/C8H6Br2O2/c1-4-2-5(9)3-6(10)7(4)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： HWRXYRHOEOTSLN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C)=C1C(=O)O)Br

Computed Properties

• Exact Mass: 291.87338
• Monoisotopic Mass: 291.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoic acid, 2,4-dibromo-6-methyl-

Recent Advances in the Study of Benzoic acid, 2,4-dibromo-6-methyl- (CAS: 58707-03-2) in Chemical and Biomedical Research

Benzoic acid, 2,4-dibromo-6-methyl- (CAS: 58707-03-2) is a halogenated aromatic compound that has garnered significant attention in recent years due to its potential applications in chemical synthesis and biomedical research. This compound, characterized by its brominated and methylated benzoic acid structure, has been investigated for its unique chemical properties and biological activities. Recent studies have explored its role as an intermediate in pharmaceutical synthesis, its antimicrobial properties, and its potential as a building block for more complex chemical entities.

One of the key areas of research involving Benzoic acid, 2,4-dibromo-6-methyl- focuses on its utility in organic synthesis. A 2023 study published in the *Journal of Organic Chemistry* demonstrated its effectiveness as a precursor in the synthesis of brominated heterocycles, which are crucial in the development of new agrochemicals and pharmaceuticals. The study highlighted the compound's reactivity under mild conditions, making it a valuable tool for chemists seeking to optimize synthetic pathways.

In the biomedical realm, recent investigations have examined the antimicrobial properties of Benzoic acid, 2,4-dibromo-6-methyl-. A 2022 paper in *Bioorganic & Medicinal Chemistry Letters* reported that this compound exhibits moderate activity against Gram-positive bacteria, including *Staphylococcus aureus*. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes, suggesting its potential as a lead compound for developing new antimicrobial agents. However, further studies are needed to evaluate its efficacy and safety in vivo.

Another notable application of Benzoic acid, 2,4-dibromo-6-methyl- is in materials science. A 2023 study in *ACS Applied Materials & Interfaces* explored its use as a dopant in organic semiconductors. The researchers found that the bromine atoms in the compound enhanced the electronic properties of the semiconductor, leading to improved performance in organic photovoltaic devices. This finding opens new avenues for the use of halogenated benzoic acids in renewable energy technologies.

Despite these promising developments, challenges remain in the practical application of Benzoic acid, 2,4-dibromo-6-methyl-. For instance, its environmental impact and toxicity profile are not yet fully understood. A 2021 review in *Environmental Science & Technology* emphasized the need for comprehensive toxicological studies to assess the compound's persistence and bioaccumulation potential. Addressing these concerns will be critical for its sustainable use in industrial and biomedical applications.

In conclusion, Benzoic acid, 2,4-dibromo-6-methyl- (CAS: 58707-03-2) represents a versatile compound with significant potential in chemical synthesis, biomedical research, and materials science. Recent studies have shed light on its diverse applications, but further research is needed to fully exploit its capabilities and address associated challenges. As the scientific community continues to explore this compound, it is expected to play an increasingly important role in advancing these fields.